4-cyclopropyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-cyclopropyl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H10N4S/c15-10-13-12-9(14(10)8-1-2-8)7-3-5-11-6-4-7/h3-6,8H,1-2H2,(H,13,15)
• InChI Key: XDRDJURZUPOSBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NNC2=S)C3=CC=NC=C3
• Molecular Formula: C10H10N4S
• DSSTOX Substance ID: DTXSID301159895
• Molecular Weight: 218.28 g/mol
• CAS RN: 854137-75-0

Description

4-cyclopropyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CPPT) is a small molecule that has been studied for its potential applications in various scientific fields. CPPT is a sulfur-containing compound that has a cyclopropyl group, a pyridine ring, and a triazole ring. It is a relatively new compound, and its properties and applications are still being explored.

Scientific Research Applications

Synthesis and Antimicrobial Activity

4-cyclopropyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol and its derivatives have been synthesized and evaluated for antimicrobial activities. Some compounds, including those starting from isonicotinic acid hydrazide, have shown good or moderate antimicrobial activity against various strains, including Staphylococcus aureus and Escherichia coli. This demonstrates their potential in the development of new antimicrobial agents (Bayrak et al., 2009).

Chemical Modification and Activity Enhancement

Chemical modification of these compounds, like the formation of Mannich and Schiff bases, has been explored to enhance their antimicrobial properties. This signifies the chemical versatility and potential of these compounds for structural modifications, aiming at improved biological activities (Bayrak et al., 2009).

Pharmacological Studies

In pharmacological studies, derivatives of 4-amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazole have been assessed for antimicrobial and antitubercular activities. The findings highlight the therapeutic potential of these compounds in treating infectious diseases (Dave et al., 2007).

Anti-Inflammatory Activity

The anti-inflammatory properties of pyridin-3/4-yl-thiazolo[3,2-b][1,2,4]triazole derivatives have been investigated, with some compounds demonstrating good anti-inflammatory effects. This suggests their potential application in developing new anti-inflammatory drugs (Toma et al., 2017).

Corrosion Inhibition

Schiff’s bases derived from these compounds have been studied as corrosion inhibitors for mild steel in hydrochloric acid solution. This application in the field of material science demonstrates the versatility of these compounds beyond biomedical applications (Ansari et al., 2014).